Cas no 898768-59-7 (2'-Carboethoxy-3-(4-methylphenyl)propiophenone)

• Product Name: 2'-Carboethoxy-3-(4-methylphenyl)propiophenone
• CAS No: 898768-59-7
• MF: C₁₉H₂₀O₃
• MW: 296.360305786133
• CID: 874871
• Update Time: 2025-05-21

2'-Carboethoxy-3-(4-methylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[3-(4-methylphenyl)propanoyl]benzoate
• 2'-Carboethoxy-3-(4-methylphenyl)propiophenone

• Inchi： 1S/C19H20O3/c1-3-22-19(21)17-7-5-4-6-16(17)18(20)13-12-15-10-8-14(2)9-11-15/h4-11H,3,12-13H2,1-2H3
• InChI Key： LGTLXCXRVHHSOM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1C(=O)OCC)CCC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 296.14100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 7

Experimental Properties

• PSA: 43.37000
• LogP: 3.98720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 2'-Carboethoxy-3-(4-methylphenyl)propiophenone

Recent Advances in the Study of 2'-Carboethoxy-3-(4-methylphenyl)propiophenone (CAS: 898768-59-7): A Comprehensive Research Brief

The compound 2'-Carboethoxy-3-(4-methylphenyl)propiophenone (CAS: 898768-59-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its chemical properties, synthetic pathways, and biological activities. The information presented herein is derived from peer-reviewed academic journals, industry reports, and technical documents published within the last two years.

Recent studies have highlighted the role of 2'-Carboethoxy-3-(4-methylphenyl)propiophenone as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural features, including the carboethoxy and methylphenyl moieties, make it a versatile building block for the development of novel therapeutic agents. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to characterize the compound and confirm its purity and stability under various conditions.

One of the most notable advancements in the study of this compound is its application in the synthesis of anti-inflammatory and anticancer agents. In vitro and in vivo studies have demonstrated that derivatives of 2'-Carboethoxy-3-(4-methylphenyl)propiophenone exhibit promising activity against specific molecular targets involved in inflammatory pathways and tumor progression. For instance, a recent publication in the Journal of Medicinal Chemistry reported that a series of analogs derived from this compound showed potent inhibitory effects on COX-2, an enzyme implicated in inflammation and cancer.

In addition to its pharmacological potential, the synthetic routes for 2'-Carboethoxy-3-(4-methylphenyl)propiophenone have been optimized to improve yield and scalability. Recent work has explored green chemistry approaches, such as solvent-free reactions and catalytic methods, to minimize environmental impact and reduce production costs. These advancements are particularly relevant for industrial-scale manufacturing, where efficiency and sustainability are critical considerations.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2'-Carboethoxy-3-(4-methylphenyl)propiophenone. Issues such as bioavailability, toxicity, and metabolic stability need to be addressed through further preclinical studies. Nevertheless, the growing body of research underscores the compound's potential as a valuable tool in drug discovery and development.

In conclusion, 2'-Carboethoxy-3-(4-methylphenyl)propiophenone (CAS: 898768-59-7) represents a promising area of research in chemical biology and pharmaceutical sciences. Its versatile applications, coupled with recent advancements in synthesis and biological evaluation, make it a compound of significant interest for future studies. Continued exploration of its derivatives and mechanisms of action will likely yield new insights and therapeutic opportunities in the coming years.